Cas no 1105225-57-7 (N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide)

• Product Name: N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide
• CAS No: 1105225-57-7
• MF: C₁₉H₂₅N₅O₂S₂
• MW: 419.564100980759
• CID: 5843123
• PubChem ID: 44062390
• Update Time: 2025-05-30

N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-ylmethyl)-2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide
• AKOS024510705
• 2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• F5487-0817
• 1105225-57-7

• Inchi： 1S/C19H25N5O2S2/c25-17(20-13-16-7-4-12-26-16)14-27-19-22-21-18(28-19)24-10-8-23(9-11-24)15-5-2-1-3-6-15/h1-3,5-6,16H,4,7-14H2,(H,20,25)
• InChI Key： VJFLSXWDHGSGDU-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1=NN=C(N2CCN(C3=CC=CC=C3)CC2)S1

Computed Properties

• Exact Mass: 419.14496740g/mol
• Monoisotopic Mass: 419.14496740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 124Ų

Additional information on N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide

Recent Advances in the Study of N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide (CAS: 1105225-57-7)

In recent years, the compound N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide (CAS: 1105225-57-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a thiadiazole core and a phenylpiperazine moiety, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development.

Recent studies have demonstrated that this compound exhibits notable activity as a modulator of specific biological targets, particularly in the central nervous system (CNS). Its ability to interact with neurotransmitter receptors and enzymes involved in signal transduction pathways has been a key area of investigation. For instance, preliminary in vitro assays have revealed its affinity for dopamine and serotonin receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression. Furthermore, its structural similarity to known bioactive molecules has prompted researchers to explore its efficacy in other therapeutic areas, including oncology and infectious diseases.

The synthesis and optimization of N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties and reduced toxicity. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these efforts, allowing researchers to identify key structural modifications that enhance binding affinity and selectivity.

In addition to its pharmacological potential, the compound's safety profile and metabolic stability have been evaluated in preclinical studies. Early results indicate that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further development. However, challenges such as potential off-target effects and the need for more extensive in vivo validation remain to be addressed.

Looking ahead, the continued exploration of N-[(oxolan-2-yl)methyl]-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide holds great promise for the development of novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As research progresses, this compound may emerge as a key player in addressing unmet medical needs across multiple disease areas.